Cas no 33275-27-3 (phenyl N-(3-methylphenyl)carbamate)

• Product Name: phenyl N-(3-methylphenyl)carbamate
• CAS No: 33275-27-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD00088581
• CID: 2822500
• PubChem ID: 4137083
• Update Time: 2025-07-22

phenyl N-(3-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• phenyl N-(3-methylphenyl)carbamate
• EN300-44266
• PHENYL N-(M-TOLYL)CARBAMATE
• PHENYL M-TOLYLCARBAMATE
• SCHEMBL259420
• AKOS008916606
• DTXSID90399758
• CS-0249660
• Phenyl-N-(3-tolyl)-carbamat
• Z27791372
• CHEMBL2271147
• 33275-27-3
• DB-404299

• MDL： MFCD00088581
• Inchi： 1S/C14H13NO2/c1-11-6-5-7-12(10-11)15-14(16)17-13-8-3-2-4-9-13/h2-10H,1H3,(H,15,16)
• InChI Key： IZTYAOFWKLCNPQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(C)=C1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.094628657Da
• Monoisotopic Mass: 227.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on phenyl N-(3-methylphenyl)carbamate

Phenyl N-(3-methylphenyl)carbamate (CAS No. 33275-27-3): A Comprehensive Overview

Phenyl N-(3-methylphenyl)carbamate, with the chemical identifier CAS No. 33275-27-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its phenyl and carbamate functional groups, has garnered attention due to its potential applications in medicinal chemistry and as an intermediate in the synthesis of more complex molecules.

The molecular structure of Phenyl N-(3-methylphenyl)carbamate consists of two aromatic rings connected through a carbamate linkage. The presence of a methyl group on one of the aromatic rings introduces a degree of steric hindrance and electronic modulation, which can influence its reactivity and biological activity. This structural feature makes it a valuable scaffold for designing molecules with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The carbamate group is particularly noteworthy, as it is frequently found in biologically active molecules and has been implicated in various pharmacological mechanisms. Research has shown that carbamates can serve as potent inhibitors of enzymes and receptors, making them attractive candidates for drug development.

One area where Phenyl N-(3-methylphenyl)carbamate has shown promise is in the development of novel agrochemicals. The compound's ability to interact with biological targets suggests that it could be modified to create herbicides or pesticides with improved efficacy and selectivity. Recent studies have demonstrated the potential of carbamate-based compounds in disrupting essential metabolic pathways in pests, offering a new avenue for sustainable agriculture.

The synthesis of Phenyl N-(3-methylphenyl)carbamate involves multi-step organic reactions, typically starting from readily available aromatic precursors. The process often requires careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are crucial for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

Beyond its synthetic utility, Phenyl N-(3-methylphenyl)carbamate has also been investigated for its potential therapeutic applications. Studies have suggested that derivatives of this compound may exhibit anti-inflammatory, analgesic, or even neuroprotective properties. The ability to modulate biological pathways with precision makes this class of molecules highly valuable for drug discovery efforts.

The use of computational chemistry and molecular modeling has further enhanced our understanding of the interactions between Phenyl N-(3-methylphenyl)carbamate and biological targets. These tools allow researchers to predict binding affinities and optimize molecular structures for improved pharmacological activity. Such computational approaches are integral to modern drug design pipelines, enabling faster identification of lead compounds.

In conclusion, Phenyl N-(3-methylphenyl)carbamate (CAS No. 33275-27-3) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and potential biological activities make it a compelling subject for further research. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, opening up new opportunities for innovation in drug discovery and material science.